Cas no 1804460-94-3 (2-Amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 2-Amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1804460-94-3
• MF: C₈H₇BrF₂N₂O
• MW: 265.054787874222
• CID: 4856890
• Update Time: 2025-06-14

2-Amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H7BrF2N2O/c9-1-4-2-13-8(12)6(7(10)11)5(4)3-14/h2-3,7H,1H2,(H2,12,13)
• InChI Key： SVOSGQCEROIHBL-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(C(F)F)=C1C=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.1
• Topological Polar Surface Area: 56

Additional information on 2-Amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde

Comprehensive Overview of 2-Amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804460-94-3)

2-Amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804460-94-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring an aldehyde moiety and an amino group, enables versatile reactivity, making it invaluable for constructing complex heterocyclic frameworks.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in drug discovery. Researchers frequently search for terms like "pyridine aldehyde synthesis" or "difluoromethyl pyridine applications," reflecting the growing interest in this chemical space. The incorporation of fluorine atoms into organic molecules, a strategy known as "fluorine scanning," is a trending topic in medicinal chemistry, as it often improves binding affinity and pharmacokinetic properties.

The compound’s bromomethyl group offers a reactive handle for further functionalization, enabling cross-coupling reactions or nucleophilic substitutions. This feature aligns with the industry’s focus on "C-H functionalization" and "late-stage diversification," key methodologies for streamlining synthetic routes. Laboratories exploring "pyridine-based building blocks" or "high-value intermediates" will find this compound particularly relevant, as it bridges gaps in multi-step syntheses.

From an analytical perspective, 2-Amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde requires careful handling due to its sensitivity to moisture and light. Proper storage conditions—such as inert atmospheres and low temperatures—are frequently discussed in forums addressing "lab-scale compound preservation." Its spectral data (NMR, IR, and MS) are well-documented, aiding in quality control and structural verification, topics often queried as "pyridine derivative characterization."

Beyond pharmaceuticals, this compound’s utility extends to materials science, where fluorinated pyridines contribute to the development of organic electronics and liquid crystals. Searches for "functionalized pyridines in OLEDs" highlight this niche application. Its role in catalysis and ligand design is another area of interest, particularly for researchers investigating "transition metal complexes."

In summary, 2-Amino-5-(bromomethyl)-3-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804460-94-3) exemplifies the convergence of synthetic innovation and applied research. Its multifaceted reactivity and alignment with cutting-edge trends—such as "fluorine chemistry" and "fragment-based drug design"—ensure its continued relevance in scientific advancement.